Cas no 892418-03-0 ((7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol)

$(7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol structure$

892418-03-0 structure

Product Name:(7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

CAS No:892418-03-0

MF:C₂₅H₁₈ClF₂N₃O₂S

MW:497.944130420685

CID:6387968

PubChem ID:16019154

Update Time:2023-12-26

(7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol
- NCGC00122574-01
- [4-[(2-CHLORO-4-FLUOROBENZYL)SULFANYL]-2-(4-FLUOROPHENYL)-9-METHYL-5H-PYRIDO[4',3':5,6]PYRANO[2,3-D]PYRIMIDIN-6-YL]METHANOL
- CHEMBL1436671
- 892418-03-0
- F6548-2497
- HMS1864B13
- E544-0888
- AKOS001927480
- (7-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol
- Inchi： 1S/C25H18ClF2N3O2S/c1-13-22-19(16(11-32)10-29-13)9-20-24(33-22)30-23(14-2-5-17(27)6-3-14)31-25(20)34-12-15-4-7-18(28)8-21(15)26/h2-8,10,32H,9,11-12H2,1H3
- InChI Key： YLKHVJNZEHFXRP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CSC1=C2C(=NC(C3C=CC(=CC=3)F)=N1)OC1C(C)=NC=C(CO)C=1C2)F

Computed Properties

Exact Mass: 497.0776320g/mol
Monoisotopic Mass: 497.0776320g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 676
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 93.4Å²

(7-{(2-chloro-4-fluorophenyl)methylsulfanyl}-5-(4-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Pricemore >>

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